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Compound of Interest

Compound Name: Phosphonitrilic chloride trimer

Cat. No.: B3422370 Get Quote

An In-depth Technical Guide to Phosphonitrilic Chloride Trimer (CAS 940-71-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phosphonitrilic chloride trimer, also known by its IUPAC name 2,2,4,4,6,6-Hexachloro-

1,3,5,2λ⁵,4λ⁵,6λ⁵-triazatriphosphinine or more commonly as hexachlorocyclotriphosphazene, is

a key inorganic heterocyclic compound. Its chemical formula is (NPCl₂)₃.[1][2] This molecule

features a six-membered ring of alternating phosphorus and nitrogen atoms, with two chlorine

atoms attached to each phosphorus atom.[3] The high reactivity of the phosphorus-chlorine (P-

Cl) bonds makes it an exceptionally versatile precursor for a vast range of phosphazene

derivatives.[3][4] These derivatives are notable for their outstanding thermal stability, chemical

resistance, and flame-retardant properties, leading to applications in materials science, polymer

chemistry, and as intermediates for specialty chemicals.[3][5][6] This guide provides a

comprehensive overview of its properties, synthesis, purification, and key reactions.

Core Properties
Phosphonitrilic chloride trimer is a white crystalline solid at room temperature.[3][4] It is

sensitive to moisture and reacts violently with water.[4][7][8]
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The fundamental physical and chemical characteristics are summarized below for quick

reference.

Property Value Source(s)

Appearance White crystalline solid/powder [3][4][9]

Molecular Formula Cl₆N₃P₃ or (NPCl₂)₃ [1][4][7]

Molecular Weight 347.66 g/mol [4][10][11]

Melting Point 112-115 °C [4][11][12][13]

Boiling Point
127 °C @ 13 mmHg; 256 °C

@ atm
[4][9][12][14][15]

Density 1.98 g/mL at 25 °C [1][4][12]

Solubility

Insoluble in water. Soluble in

many organic solvents (e.g., n-

heptane, benzene, toluene,

petroleum ether).

[4][11][16]

Sensitivity Moisture sensitive [4][7]

Sublimation

Sublimable. Occurs at 60 °C

@ 0.05 Torr or 95 °C @ 3

mmHg.

[1][11][16][17]

Identification and Spectral Data
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Identifier Value Source(s)

CAS Number 940-71-6 [4][7]

EC Number 213-376-8 [4]

InChI Key
UBIJTWDKTYCPMQ-

UHFFFAOYSA-N
[1]

SMILES
ClP1(=NP(=NP(=N1)(Cl)Cl)

(Cl)Cl)Cl
[1][13]

Spectral Info
31P NMR, FT-IR, and FT-

Raman data are available.
[2][18][19][20]

Safety and Handling
Phosphonitrilic chloride trimer is a hazardous substance that causes severe skin burns and

eye damage.[7][8][15][21] It may also cause respiratory irritation.[7] It is critical to handle this

chemical with appropriate personal protective equipment (PPE) in a well-ventilated area,

preferably a chemical fume hood.[21]
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Hazard Information Details Source(s)

GHS Pictograms Corrosion, Harmful [7]

Signal Word Danger [7][8][21]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H335:

May cause respiratory

irritation. EUH014: Reacts

violently with water.

[7][8]

Incompatible Materials

Water, humidity, strong

oxidizing agents, alcohols,

amines, bases.

[7][15][21]

Storage

Store in a dry, cool, well-

ventilated area in a tightly

closed container under an inert

gas. It is designated under

Storage Class Code 8A

(Combustible corrosive

hazardous materials).

[7][22]

Disposal

Must be removed to an

authorized incinerator

equipped with an afterburner

and a flue gas scrubber.

[7]

Experimental Protocols
Synthesis
The most common industrial and laboratory synthesis involves the reaction of phosphorus

pentachloride (PCl₅) with ammonium chloride (NH₄Cl) in an inert, high-boiling solvent such as

chlorobenzene or 1,1,2,2-tetrachloroethane.[1][23][24]

General Protocol:
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Reactant Slurry: Ammonium chloride is slurried in an inert solvent (e.g., chlorobenzene) in a

reaction vessel equipped for heating, stirring, and reflux under an inert atmosphere (e.g.,

nitrogen).[14][25]

Catalyst Addition: A catalyst or combination of catalysts, such as magnesium chloride, zinc

chloride, ferric chloride, and/or pyridine (as an acid-binding agent), is added to the slurry.[14]

[26]

PCl₅ Addition: A solution of phosphorus pentachloride in the same solvent is added dropwise

to the heated, refluxing slurry over several hours.[14][25] The reaction temperature is

typically maintained between 80-132 °C.[14][26]

Reaction: The mixture is stirred under reflux for an additional 1-10 hours until the evolution of

HCl gas ceases, indicating the reaction is complete.[14][23][26]

Initial Workup: After cooling to room temperature, the reaction mixture is filtered to remove

any unreacted solids. The solvent is then removed from the filtrate by concentration (e.g.,

reduced pressure distillation) to yield the crude phosphonitrilic chloride trimer.[14][24]
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Reactants & Solvent

Reaction Process

Initial Workup

Phosphorus Pentachloride (PCl₅)

Slowly Add PCl₅ Solution

Ammonium Chloride (NH₄Cl)

Create NH₄Cl Slurry in Solvent

Inert Solvent (e.g., Chlorobenzene) Catalyst (e.g., MgCl₂, Pyridine)

Heat to Reflux (80-132°C)
under Inert Atmosphere

Stir under Reflux (1-10h)
Monitor HCl Evolution

Cool to Room Temperature

Filter Mixture

Concentrate Filtrate
(Remove Solvent)

Crude (NPCl₂)₃ Product
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Purification Methods

Crude (NPCl₂)₃ Product

Dissolve in Inert Solvent

Wash with Water
(Remove Acid)

Separate Organic Layer

Evaporate Solvent

Crude Solid

Recrystallization
(e.g., from Petroleum Ether)

Vacuum Sublimation

Purified (NPCl₂)₃
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(NPCl₂)₃

(NPCl₅Nu)

+ Nu⁻

(NPCl₄Nu₂) 
 non-geminal

+ Nu⁻

(NPCl₄Nu₂) 
 geminal

+ Nu⁻

...(NPCl₆₋ₙNuₙ)...

+ Nu⁻ + Nu⁻

(NPNu₂)₃

+ Nu⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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